molecular formula C32H66 B1196358 3-Methylhentriacontane

3-Methylhentriacontane

Cat. No. B1196358
M. Wt: 450.9 g/mol
InChI Key: FYHMQCYBOCSFQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methylhentriacontane is a natural product found in Cannabis sativa, Vanilla madagascariensis, and Vanilla planifolia with data available.

Scientific Research Applications

Host-Parasite Interaction and Insect Control

3-Methylhentriacontane has been identified in the feces and larvae of the corn earworm, Heliothis zea, as a major constituent triggering the host-seeking response of the parasite Microplitis croceipes. This discovery is significant in understanding host-parasite relationships and could enhance the use of parasites for insect control. The specific structural requirements for activity in this context are remarkably specific, highlighting the chemical's potential in targeted pest management strategies (Jones et al., 1971).

Synthesis of Chiral Hydrocarbons

The compound has been used in the synthesis of chiral hydrocarbon semiochemicals, including 13-methylhentriacontane. These semiochemicals are significant in ecological research and pest management. For instance, 13-methylhentriacontane is a kairomone of the corn earworm, while its structural variants act as sex excitants in certain insect species. The methods developed for these syntheses have broad applications in asymmetric chemical synthesis (Sonnet, 1984).

Insect Pheromones and Behavior Regulation

The compound is also a major component of the queen pheromone in the ant Lasius niger. It regulates worker reproduction by inhibiting ovarian development and influences worker behavior. The study of its enantiomers revealed differential effects on suppressing worker aggression, indicating its complex role in the social structure of ant colonies (Narbonne et al., 2016).

Contact Sex Pheromone in Parasitoids

In the parasitic wasp Dibrachys cavus, 3-methylhentriacontane acts as a contact sex pheromone. It plays a crucial role in mating behavior, with variations in its composition correlating with the sexual attractiveness of female wasps. This highlights its importance in insect reproduction and behavior studies (Ruther et al., 2011).

properties

Product Name

3-Methylhentriacontane

Molecular Formula

C32H66

Molecular Weight

450.9 g/mol

IUPAC Name

3-methylhentriacontane

InChI

InChI=1S/C32H66/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32(3)5-2/h32H,4-31H2,1-3H3

InChI Key

FYHMQCYBOCSFQS-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC

synonyms

3-methylhentriacontane

Origin of Product

United States

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